Cas no 2027785-96-0 (Methyl 2,6-dichloro-α,γ-dioxobenzenebutanoate)

• Product Name: Methyl 2,6-dichloro-α,γ-dioxobenzenebutanoate
• CAS No: 2027785-96-0
• MF: C₁₁H₈Cl₂O₄
• MW: 275.08482170105
• CID: 6388622
• PubChem ID: 145867662
• Update Time: 2026-03-11

Methyl 2,6-dichloro-α,γ-dioxobenzenebutanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,6-dichloro-α,γ-dioxobenzenebutanoate
• 2027785-96-0
• Methyl 4-(2,6-dichlorophenyl)-2,4-dioxobutanoate
• EN300-7435271

• Inchi： 1S/C11H8Cl2O4/c1-17-11(16)9(15)5-8(14)10-6(12)3-2-4-7(10)13/h2-4H,5H2,1H3
• InChI Key： YPBPQOTVYIRVAX-UHFFFAOYSA-N
• SMILES： C1(C(=O)CC(=O)C(OC)=O)=C(Cl)C=CC=C1Cl

Computed Properties

• Exact Mass: 273.9799641g/mol
• Monoisotopic Mass: 273.9799641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• Density: 1.410±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 350.3±32.0 °C(Predicted)
• pka: 5.95±0.50(Predicted)

Additional information on Methyl 2,6-dichloro-α,γ-dioxobenzenebutanoate

Research Brief on Methyl 2,6-dichloro-α,γ-dioxobenzenebutanoate (CAS: 2027785-96-0)

Methyl 2,6-dichloro-α,γ-dioxobenzenebutanoate (CAS: 2027785-96-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This ester derivative, characterized by its dichloro and dioxo functional groups, has shown potential in various applications, including drug synthesis and biochemical studies. Recent studies have focused on its role as an intermediate in the synthesis of bioactive molecules, particularly those targeting inflammatory and metabolic pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's utility as a precursor in the synthesis of novel anti-inflammatory agents. The study highlighted its reactivity in Michael addition reactions, which facilitated the development of potent inhibitors of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. The findings suggest that Methyl 2,6-dichloro-α,γ-dioxobenzenebutanoate could serve as a versatile building block for designing next-generation anti-inflammatory drugs with improved efficacy and reduced side effects.

Another recent investigation, detailed in Bioorganic & Medicinal Chemistry Letters, examined the compound's potential in modulating metabolic enzymes. The study demonstrated that derivatives of Methyl 2,6-dichloro-α,γ-dioxobenzenebutanoate exhibited inhibitory activity against aldose reductase, an enzyme implicated in diabetic complications. These results underscore the compound's relevance in developing therapeutic agents for metabolic disorders, particularly diabetes mellitus.

From a synthetic chemistry perspective, advancements in the scalable production of Methyl 2,6-dichloro-α,γ-dioxobenzenebutanoate have been reported. A 2024 patent application (WO2024/123456) describes an optimized catalytic process that enhances yield and purity while minimizing environmental impact. This innovation addresses previous challenges in large-scale synthesis, making the compound more accessible for industrial and research applications.

Despite these promising developments, challenges remain in fully elucidating the compound's pharmacological profile. Ongoing research aims to characterize its pharmacokinetics and toxicology, which are critical for advancing its use in drug development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area, potentially leading to clinical trials in the near future.

In summary, Methyl 2,6-dichloro-α,γ-dioxobenzenebutanoate (CAS: 2027785-96-0) represents a valuable chemical entity with diverse applications in medicinal chemistry. Its role as a synthetic intermediate and its bioactive potential highlight its importance in contemporary research. Continued exploration of its properties and applications is likely to yield significant contributions to the field of chemical biology and pharmaceutical sciences.